2-(Bromomethyl)-5-(2'-methoxy-5'-fluorophenyl)tetrahydrofuran

• Molecular Formula: C12H14BrFO2
• Molecular Weight: 289.14 g/mol
• IUPAC Name: 2-(bromomethyl)-5-(5-fluoro-2-methoxyphenyl)oxolane
• InChI: InChI=1S/C12H14BrFO2/c1-15-11-4-2-8(14)6-10(11)12-5-3-9(7-13)16-12/h2,4,6,9,12H,3,5,7H2,1H3
• InChI Key: RKHMIFQEOGCPKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C2CCC(O2)CBr

Description

2-(Bromomethyl)-5-(2'-methoxy-5'-fluorophenyl)tetrahydrofuran is a useful research compound. Its molecular formula is C12H14BrFO2 and its molecular weight is 289.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(2′-methoxy-5′-fluorophenyl)pent-4-en-1-ol (3.24 g, 18.0 mmol) in dry CH2Cl2 (50 mL) at 0° C. was added portionwise N-bromosuccinimide (NBS, 3.56 g, 20.0 mmol) portionwise and the reaction was warmed to room temperature for 12 h. Solvent was then removed in vacuo and the residue was purified by flash column chromatography (10% EtOAc in Hexane, Rf=0.28) to give the product (2.28 g, 44%) as an oil.